Cas no 100114-16-7 (3-Thiophenecarboxylic acid, 2-nitro-)

• Product Name: 3-Thiophenecarboxylic acid, 2-nitro-
• CAS No: 100114-16-7
• MF: C₅H₃NO₄S
• MW: 173.146620035172
• CID: 5265298
• Update Time: 2025-06-30

3-Thiophenecarboxylic acid, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-nitrothiophene-3-carboxylic acid
• 2-nitrothiophene-3-carboxylicacid
• 3-Thiophenecarboxylic acid, 2-nitro-

• Inchi： 1S/C5H3NO4S/c7-5(8)3-1-2-11-4(3)6(9)10/h1-2H,(H,7,8)
• InChI Key： WSJWEEZBQNZQDL-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 1.3
• Topological Polar Surface Area: 111

Additional information on 3-Thiophenecarboxylic acid, 2-nitro-

3-Thiophenecarboxylic Acid, 2-Nitro-

The compound 3-Thiophenecarboxylic Acid, 2-Nitro- (CAS No. 100114-16-7) is a significant molecule in the field of organic chemistry, particularly within the realm of thiophene derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a thiophene ring substituted with a nitro group at the 2-position and a carboxylic acid group at the 3-position, making it a versatile compound for both academic and industrial research.

Recent studies have highlighted the importance of thiophene derivatives in materials science, especially in the development of advanced materials such as conductive polymers and organic semiconductors. The presence of the nitro group in 3-Thiophenecarboxylic Acid, 2-Nitro- introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it a promising candidate for applications in optoelectronic devices and sensors.

One of the most notable advancements involving this compound is its role in enhancing the efficiency of organic photovoltaic (OPV) materials. Researchers have found that incorporating 3-Thiophenecarboxylic Acid, 2-Nitro- into polymer blends can improve charge transport properties and overall device performance. This discovery underscores its potential in renewable energy technologies, where efficiency and stability are critical.

In addition to its electronic applications, 3-Thiophenecarboxylic Acid, 2-Nitro- has also been explored for its biological activities. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a subject of interest in pharmacological research. The carboxylic acid group plays a crucial role in these biological interactions, as it can form hydrogen bonds with biomolecules, enhancing bioavailability and efficacy.

The synthesis of 3-Thiophenecarboxylic Acid, 2-Nitro- involves a multi-step process that typically begins with the preparation of thiophene derivatives followed by nitration and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are essential for predicting its behavior in various chemical reactions and material applications.

In conclusion, 3-Thiophenecarboxylic Acid, 2-Nitro- (CAS No. 100114-16-7) is a multifaceted compound with diverse applications across chemistry, materials science, and pharmacology. Its unique combination of structural features makes it an invaluable tool for researchers seeking to develop innovative solutions in these fields.